Cas no 1311677-18-5 (N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide)

• Product Name: N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide
• CAS No: 1311677-18-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5824635
• PubChem ID: 53583698
• Update Time: 2025-11-05

N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide
• N-(cyanomethyl)-N-methyl-6-propan-2-yloxypyridine-3-carboxamide
• 1311677-18-5
• Z1000011320
• EN300-26680130
• AKOS032971395

• Inchi： 1S/C12H15N3O2/c1-9(2)17-11-5-4-10(8-14-11)12(16)15(3)7-6-13/h4-5,8-9H,7H2,1-3H3
• InChI Key： LRSGFBCMSZFLQF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)C(N(C)CC#N)=O)C(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.2Ų

Additional information on N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide

N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide: A Comprehensive Overview

The compound N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide (CAS No. 1311677-18-5) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer specific functional properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

The molecular structure of N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide features a pyridine ring substituted at the 3-position with a carboxamide group and at the 6-position with an isopropoxy group. The carboxamide group is further substituted with a cyanomethyl and a methyl group, creating a versatile functional moiety. This combination of substituents not only enhances the molecule's stability but also imparts unique electronic and steric properties, which are critical for its intended applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and coatings. The isopropoxy group on the pyridine ring has been shown to improve the solubility of the compound in organic solvents, facilitating its incorporation into polymer matrices. Additionally, the presence of the carboxamide group enables hydrogen bonding, which can enhance the mechanical properties of the resulting materials.

In the pharmaceutical industry, N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide has been investigated as a lead compound for drug discovery. Its structural flexibility allows for modifications that can target specific biological pathways. For example, researchers have modified the cyanomethyl group to create derivatives with enhanced bioavailability and selectivity. These derivatives have shown promise in preclinical studies targeting various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent installation of substituents via nucleophilic substitution or coupling reactions. Recent advancements in catalysis have significantly improved the yield and purity of these reactions, making large-scale production more feasible.

In terms of environmental impact, N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide has been evaluated for its biodegradability and toxicity. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on ecosystems and to develop strategies for minimizing environmental risks during production and use.

Looking ahead, the versatility of N-(cyanomethyl)-N-methyl-6-(propan-2-yloxy)pyridine-3-carboxamide presents numerous opportunities for innovation across multiple industries. Its ability to serve as both a functional material and a pharmacological agent underscores its importance in contemporary chemical research. As researchers continue to explore its properties and applications, this compound is poised to play a pivotal role in shaping future technologies and therapeutic solutions.